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Alkylhydroxylamines
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Compound Focus: N-hexylhydroxylamine

CAS No.: 90422-09-6

Cat. No.: S9067077

While direct data on the hexyl derivative is limited, information on compounds like N-ethylhydroxylamine
and its protected forms can serve as a useful reference point. The quantitative data for these related

compounds is summarized in the table below.

CAS Molecular Molecular Weight Related Salts/
Compound Name L

Number Formula (g/mol) Derivatives
N-Ethylhydroxylamine [1]  624-81-7 C2H7NO 61.08 Hydrochloride Salt
(2] 3]
Fmoc-N-ethyl- 1820604- C17H17NOs3 283.3 -
hydroxylamine [4] 77-0

Synthesis and Methodological Insights

Although a specific synthesis for N-hexylhydroxylamine is not detailed, patents for N-ethylhydroxylamine
hydrochloride outline a general alkylation strategy that could be adapted [5] [6]. The following workflow
generalizes the key steps from these methods, which involve protecting a hydroxylamine precursor,

performing an alkylation, and then deprotecting to obtain the final N-alkylhydroxylamine product.
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Generalized synthesis workflow for N-alkylhydroxylamines.

The methodology from recent literature uses N-functionalized hydroxylamine reagents as bench-stable
precursors for nucleophilic addition reactions, which is a significant development in handling these
compounds [7]. This approach is valuable for constructing C-C, C-N, C-0, and C-S bonds under transition-

metal-free conditions, which is highly relevant for drug development [7].

A Path Forward for Your Research

Given the scarcity of direct information, here are concrete steps you can take to acquire the necessary

technical details:
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e Explore Broader Databases: Search specialized chemical databases like Reaxys or SciFinder
using the general structure "N-alkylhydroxylamine”. These platforms are more likely to contain
detailed property and synthesis data for less common compounds.

¢ Adapt Known Protocols: The synthetic procedures for N-ethylhydroxylamine [5] [6] provide a viable
starting point. You can attempt to adapt these methods by using a hexyl halide as the alkylating
agent instead of an ethyl halide.

e Consider Custom Synthesis: For immediate research needs, partnering with a commercial
laboratory that offers custom synthesis services may be the most efficient way to obtain the
compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: gtntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ales
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s9067077?utm_src=pdf-bulk
https://www.smolecule.com/products/s9067077?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

